1-[3-fluoro-4-[(1-hydroxy-3H-2,1-benzoxaborol-6-yl)oxy]phenyl]ethanamine

• Molecular Formula: C15H15BFNO3
• Molecular Weight: 287.10 g/mol
• IUPAC Name: 1-[3-fluoro-4-[(1-hydroxy-3H-2,1-benzoxaborol-6-yl)oxy]phenyl]ethanamine
• InChI: InChI=1S/C15H15BFNO3/c1-9(18)10-3-5-15(14(17)6-10)21-12-4-2-11-8-20-16(19)13(11)7-12/h2-7,9,19H,8,18H2,1H3
• InChI Key: AKFFDQJZYBSJJA-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=C(CO1)C=CC(=C2)OC3=C(C=C(C=C3)C(C)N)F)O

Description

. It is a small molecular drug with the chemical formula C15H15BFNO3 . This compound is notable for its potential therapeutic applications, particularly as an inhibitor of beta-adrenergic receptor kinase 1 (ADRBK1) .

Preparation Methods

The synthesis of US9493490, C involves several steps. . The reaction conditions often involve the use of specific reagents and catalysts to ensure the desired chemical transformations. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

US9493490, C: undergoes various types of chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the compound, potentially altering its activity.

Reduction: This reaction can reduce specific functional groups, affecting the compound’s properties.

Substitution: This reaction involves the replacement of one functional group with another, which can be used to modify the compound’s activity and selectivity.

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

US9493490, C: has a wide range of scientific research applications, including:

Chemistry: It is used as a tool compound to study the inhibition of beta-adrenergic receptor kinase 1 (ADRBK1).

Biology: It is used in biological assays to investigate its effects on cellular signaling pathways.

Medicine: It has potential therapeutic applications, particularly in the treatment of diseases related to the dysregulation of ADRBK1.

Industry: It may be used in the development of new drugs and therapeutic agents.

Mechanism of Action

The mechanism of action of US9493490, C involves the inhibition of beta-adrenergic receptor kinase 1 (ADRBK1) . This inhibition affects various signaling pathways, including the chemokine signaling pathway, endocytosis, and the glutamatergic synapse . The compound interacts with specific molecular targets, leading to changes in cellular signaling and function .

Comparison with Similar Compounds

US9493490, C: can be compared with other similar compounds, such as:

US9493490, Example 3: Another variant of the same compound with slight modifications in its structure.

BDBM258594: A similar compound with comparable inhibitory activity against ADRBK1.

6-(4-(aminomethyl)-2-fluorophenoxy)-7-m: Another related compound with similar chemical properties.

The uniqueness of US9493490, C lies in its specific structure, which confers its selective inhibitory activity against ADRBK1 .